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Compound of Interest

Compound Name: Dimetilan

Cat. No.: B166997

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory
environment is paramount, especially when working with highly toxic compounds like
Dimetilan. This guide provides immediate, essential safety and logistical information, including
detailed personal protective equipment (PPE) protocols, handling procedures, and disposal
plans to foster a secure and compliant research setting.

Dimetilan is a carbamate insecticide and a potent cholinesterase inhibitor.[1][2][3] It is
classified as highly toxic upon ingestion and moderately toxic through skin contact.[1][2][4]
Exposure can lead to severe health consequences, with death primarily resulting from
respiratory arrest.[1][2] Therefore, strict adherence to safety protocols is critical.

Chemical and Physical Properties

Understanding the properties of Dimetilan is the first step in safe handling. The technical
product is a yellow to reddish-brown solid, while in its pure form, it appears as a colorless solid.
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Property Value

Molecular Formula C10H16N4O3

Molecular Weight 240.26 g/mol [1][6]

Melting Point 68-71°C (Pure)[6] 55-65°C (Technical)[6]

Boiling Point 200-210°C at 13 mmHg[6]

Solubility Soluble in water, chloroform, DMF, ethanol,
acetone, and xylene.[6]

nChi INChl=1S/C10H16N403/c1-11(2)7(15)13-6-5-

12(14(13)3)8(16)17-10(14)11(1)2/h6H,1-4H3

Toxicity Data

Dimetilan poses a significant toxicological risk. The following data, primarily from studies on
rats, underscores the need for caution.

Metric Value Species
LD50 Oral 25 mg/kg|[6] Rat
LD50 Dermal 600-700 mg/kg[6] Rat

The probable oral lethal dose for humans is estimated to be between 50-500 mg/kg.[1][2][4]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE plan is mandatory when handling Dimetilan. The following table
outlines the minimum required equipment.
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Body Part

Required PPE

Hands

Chemical-resistant gloves: Nitrile or butyl rubber
gloves are recommended. Never wear cotton,
leather, or canvas gloves.[7][8] Wash the

outside of gloves before removing them.[9]

Body

Chemical-resistant suit or lab coat: A one- or
two-piece suit made of materials like Tyvek,
butyl rubber, or neoprene should be worn.[7][10]
If there is a risk of splashing, a chemical-

resistant apron should also be used.[8]

Eyes & Face

Safety glasses with side shields or chemical
splash goggles: These must be worn to protect
against splashes.[10] A face shield may be
necessary for procedures with a high risk of

splashing.

Respiratory

NIOSH-approved respirator: In case of potential
inhalation of dust or vapors, a NIOSH-approved
respirator is required.[8][9] This could be an air-
purifying respirator (APR) with appropriate
cartridges or a powered air-purifying respirator
(PAPR).[10]

Feet

Chemical-resistant footwear: One-piece, pull-on
boots made of natural rubber or disposable
shoe covers are necessary. Pant legs should be

worn outside of the boots.[10]

Operational Plan: A Step-by-Step Handling Guide

Adherence to a strict operational workflow is crucial to minimize exposure and ensure safety.

Experimental Workflow for Handling Dimetilan
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Preparation Phase

1. Don Full PPE

2. Prepare Work Area in Ventilated Hood

3. Weigh Dimetilan Solid

Handling & Experimental Phase

4. Dissolve in Appropriate Solvent

5. Conduct Experiment

Cleanup & D;'sposal Phase

6. Decontaminate Surfaces & Glassware

l

7. Segregate & Label Hazardous Waste

'

8. Doff & Dispose of/Clean PPE

Final Disposal

9. Arrange for Professional Hazardous Waste Disposal

Click to download full resolution via product page

A step-by-step workflow for the safe handling of Dimetilan.
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Methodology for Key Procedures

Preparation: Before handling, ensure you are in a well-ventilated area, preferably within a
chemical fume hood.[1] Don all required PPE as specified in the table above.

Handling: When weighing and transferring the solid, avoid creating dust.[4] Use tools that will
not generate static discharge.[11] If dissolving, add the solid to the solvent slowly. Always
keep containers tightly closed when not in use.[1]

Cleanup: After handling, thoroughly wash hands and any exposed skin with soap and water.
[1][9] Decontaminate all surfaces and equipment that may have come into contact with
Dimetilan.

Emergency Procedures: In case of skin contact, wash the affected area with soap and water.
[2] If inhaled, move to fresh air.[2][4] In case of eye contact, flush with lukewarm water for at
least 15 minutes.[2] Seek immediate medical attention for any exposure.

Disposal Plan

Proper disposal of Dimetilan and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Dimetilan is classified as a hazardous waste with the EPA hazardous
waste number P191.[1]

Segregation and Collection: All waste containing Dimetilan, including contaminated PPE,
glassware, and unused product, must be collected in designated, sealed, and clearly labeled
hazardous waste containers.

Disposal Method: Do not dispose of Dimetilan in regular trash or down the drain. Wastes
should be disposed of in a landfill approved for pesticide disposal or in accordance with
applicable Federal, state, or local procedures.[9] It is recommended to use a licensed
hazardous waste disposal company.

Decontamination of Containers: Empty containers should not be reused.[9] They should be
triple-rinsed (if appropriate for the container type), with the rinsate collected as hazardous
waste, and then disposed of according to institutional and regulatory guidelines.[9]
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By implementing these rigorous safety and handling protocols, research institutions can ensure
the well-being of their personnel and maintain a safe and compliant laboratory environment
when working with Dimetilan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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